![molecular formula C20H16BrN5O4 B2519050 2-(3-bromophenyl)-9-(3,4-dimethoxyphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide CAS No. 906164-95-2](/img/structure/B2519050.png)
2-(3-bromophenyl)-9-(3,4-dimethoxyphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-(3-bromophenyl)-9-(3,4-dimethoxyphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide is a useful research compound. Its molecular formula is C20H16BrN5O4 and its molecular weight is 470.283. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Tautomerism and Molecular Interactions in Purine Derivatives
Purine derivatives, including the compound , often exhibit tautomerism which can significantly affect their stability and reactivity. A study by Person et al. (1989) reviewed the tautomerism of nucleic acid bases, highlighting how molecular interactions can influence the tautomeric equilibria of purines. This research is crucial for understanding the behavior of purine derivatives in different environments, which could have implications for their use in biochemical sensors or as components in molecular electronics Person et al., 1989.
Mechanisms of Bond Cleavage in Lignin Model Compounds
Yokoyama's research (2015) on the acidolysis of lignin model compounds can shed light on the chemical reactivity of complex organic molecules, including purine derivatives. Understanding these mechanisms is crucial for developing new methods for the degradation of biomaterials and could inform the use of similar compounds in the development of sustainable materials Yokoyama, 2015.
Bioactive Heterocyclic Compounds in Medicinal Chemistry
The importance of heterocycles, such as purines, in drug design was discussed by Ostrowski (2022), who focused on the role of furan and thiophene substituents in the medicinal chemistry of purine and pyrimidine nucleobases. This review highlights the broad potential of purine derivatives in the development of new therapeutics, particularly those targeting viral infections, cancer, and neurological disorders Ostrowski, 2022.
Central Nervous System (CNS) Acting Drugs
Saganuwan (2017) explored functional chemical groups likely to become sources for synthesizing novel CNS-acting drugs. Heterocycles, including purine derivatives, are emphasized for their potential effects on the CNS, ranging from depression treatment to the attenuation of cognitive function impairments. This suggests the possibility of using compounds like "2-(3-bromophenyl)-9-(3,4-dimethoxyphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide" in the development of new CNS medications Saganuwan, 2017.
properties
IUPAC Name |
2-(3-bromophenyl)-9-(3,4-dimethoxyphenyl)-8-oxo-7H-purine-6-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H16BrN5O4/c1-29-13-7-6-12(9-14(13)30-2)26-19-16(24-20(26)28)15(17(22)27)23-18(25-19)10-4-3-5-11(21)8-10/h3-9H,1-2H3,(H2,22,27)(H,24,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MIBDEMLDKAPLAX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)N2C3=NC(=NC(=C3NC2=O)C(=O)N)C4=CC(=CC=C4)Br)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H16BrN5O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
470.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.